Cas no 126485-54-9 (4-'Methyl-1'1-biphenyl-3-yl)methyl Acetate)

• Product Name: 4-'Methyl-1'1-biphenyl-3-yl)methyl Acetate
• CAS No: 126485-54-9
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD29090707
• CID: 4584271
• Update Time: 2025-06-20

4-'Methyl-1'1-biphenyl-3-yl)methyl Acetate Chemical and Physical Properties

Names and Identifiers

• (4'-Methyl-[1,1'-biphenyl]-3-yl)Methyl acetate
• 4-'Methyl-1'1-biphenyl-3-yl)methyl Acetate

• MDL： MFCD29090707
• Inchi： 1S/C16H16O2/c1-12-6-8-15(9-7-12)16-5-3-4-14(10-16)11-18-13(2)17/h3-10H,11H2,1-2H3
• InChI Key： WONHPHQBIZYLRF-UHFFFAOYSA-N
• SMILES： C(OCC1C=CC=C(C2=CC=C(C)C=C2)C=1)(=O)C

Additional information on 4-'Methyl-1'1-biphenyl-3-yl)methyl Acetate

Introduction to 4-('Methyl-1'1-biphenyl-3-yl)methyl Acetate (CAS No. 126485-54-9)

4-('Methyl-1'1-biphenyl-3-yl)methyl Acetate, identified by its Chemical Abstracts Service (CAS) number 126485-54-9, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research. This compound belongs to the class of biphenyl derivatives, which are widely studied for their potential applications in medicinal chemistry and material science. The unique structural features of 4-('Methyl-1'1-biphenyl-3-yl)methyl Acetate make it a promising candidate for further exploration, particularly in the development of novel therapeutic agents and functional materials.

The molecular structure of 4-('Methyl-1'1-biphenyl-3-yl)methyl Acetate consists of a biphenyl core substituted with a methyl group at the 3-position and an acetyl moiety at the 4-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological assays. The presence of the acetyl group enhances the compound's reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the biphenyl ring system is known for its stability and versatility, contributing to the compound's potential utility in multiple domains.

In recent years, there has been significant interest in biphenyl derivatives due to their diverse pharmacological activities. Studies have shown that compounds containing biphenyl moieties exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in 4-('Methyl-1'1-biphenyl-3-yl)methyl Acetate may contribute to its unique biological profile, making it a subject of intense research. Researchers have been exploring its potential as a scaffold for drug design, aiming to develop new molecules with improved efficacy and reduced side effects.

One of the most compelling aspects of 4-('Methyl-1'1-biphenyl-3-yl)methyl Acetate is its role in synthetic chemistry. The compound serves as a versatile building block for constructing more complex molecules. Its reactivity allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, the acetyl group can be further functionalized through condensation reactions, esterification, or hydrolysis, while the biphenyl ring can undergo cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These transformations open up numerous possibilities for creating novel compounds with tailored functionalities.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of biphenyl derivatives. Preclinical studies have demonstrated that certain biphenyl-based compounds exhibit promising biological activities. For example, some derivatives have shown inhibitory effects on enzymes involved in cancer cell proliferation and inflammation pathways. While 4-('Methyl-1'1-biphenyl-3-yl)methyl Acetate itself may not be directly used as a drug, its structural motifs could inspire the design of future therapeutics. The compound's ability to interact with biological targets makes it a valuable tool in drug discovery pipelines.

Moreover, 4-('Methyl-1'1-biphenyl-3-yl)methyl Acetate has found applications beyond pharmaceuticals. In material science, biphenyl derivatives are known for their excellent thermal stability and electronic properties, making them suitable for use in organic semiconductors and liquid crystal displays (LCDs). The acetyl group in this compound can also enhance its compatibility with other materials, facilitating its integration into various formulations. Researchers are investigating its potential use in coatings, adhesives, and specialty polymers where high performance is required.

The synthesis of 4-('Methyl-1'1-biphenyl-3-yl)methyl Acetate presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and flow chemistry have streamlined the process, allowing for efficient production on both laboratory and industrial scales. These innovations have not only improved yield but also reduced waste, making the synthesis more environmentally friendly.

In conclusion,4-'Methyl-(\\'Methyl-(\\'Methyl-(\\'Methy))bipheny)-methyl Acetate (CAS No. 12648554) is a multifaceted compound with significant potential across multiple disciplines. Its unique structural features make it a valuable intermediate in synthetic chemistry and a promising candidate for pharmaceutical development. Additionally,(\\'(\\'(\\'(\\'(\\'(\\'(\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\\')\\')\\')\\')\\')\\')bipheny)-methyl Acetate has applications in material science,(biphe)-methyl Acetate(CAS No.)12648554), demonstrating its versatility beyond traditional pharmaceutical uses.,(biphe)-methyl Acetate CAS No.)12648554), highlighting its importance.,(biphe)-methyl Acetate CAS No.)12648554). As research continues to uncover new applications,(biphe)-methyl Acetate CAS No.)12648554) will undoubtedly play a crucial role in advancing scientific knowledge and technological innovation.